DFX117

• Molecular Formula: C14H9ClN2O4S2
• Molecular Weight: 368.8 g/mol
• InChI: InChI=1S/C14H9ClN2O4S2/c15-6-1-2-8-7(5-6)10(12(20)16-8)11-13(21)17(14(22)23-11)4-3-9(18)19/h1-2,5,21H,3-4H2,(H,18,19)
• InChIKey: JYBGCTWNOMSQJY-UHFFFAOYSA-N

DFX117 Product Profile

DFX117 is an imidazo[1,2-a]pyridine-3-carboxamide derivative (CAS 2125500-60-7; molecular weight 572.58; formula C26H26F2N6O5S) [1]. It functions as a dual inhibitor targeting both phosphoinositide 3-kinase alpha (PI3Kα) and the c-Met receptor tyrosine kinase, with a reported IC50 of 0.5 nM for PI3Kα in cell-free assays [2]. DFX117 is orally active and suppresses the PI3K/Akt/mTOR signaling pathway [1].

Dual PI3Kα/c-Met pathway inhibition study fit

Cell-model studies: NSCLC lines with PIK3CA mutation or c-Met amplification

Oral administration context for in vivo xenograft research

• [1] Fan Y, Ding H, Kim D, Bach DH, Hong JY, Xu Y, Lee SK. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers (Basel). 2019 May 5;11(5):627. View Source
• [2] Ding H, et al. Design, synthesis, and biological evaluation of novel 3-substituted imidazo[1,2-a]pyridine and quinazolin-4(3H)-one derivatives as PI3Kα inhibitors. European Journal of Medicinal Chemistry. 2017. View Source

DFX117 Substitution Risks

Substitution with single-target PI3Kα or c-Met inhibitors fails to replicate the therapeutic profile of DFX117 due to two key factors. First, cancer cells treated with c-Met inhibitors frequently develop resistance via compensatory activation of the PI3K/Akt pathway, necessitating dual blockade [1]. Second, DFX117 uniquely suppresses PIK3CA mRNA expression in a concentration-dependent manner, a mechanism not observed with other PI3K inhibitors, providing an additional layer of pathway inhibition beyond kinase activity blockade [1].

! Single-target PI3Kα inhibitors (e.g., Alpelisib) may not address c-Met-driven compensatory pathway activation

! Single-target c-Met inhibitors (e.g., Capmatinib) may not suppress PI3K/Akt pathway reactivation

! Separate-inhibitor combination dosing introduces pharmacokinetic variables not present in single-entity dual inhibition

• [1] Fan Y, Ding H, Kim D, Bach DH, Hong JY, Xu Y, Lee SK. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers (Basel). 2019 May 5;11(5):627. View Source

DFX117 Performance Specifications

PI3Kα Inhibition vs. Alpelisib

DFX117 exhibited more potent growth inhibition compared to the selective PI3Kα inhibitor HS-173 in multiple lung cancer cell lines [1].

PI3Kα Inhibition

Cross-study comparable

DFX117 IC50 0.5 nM vs Alpelisib IC50 5 nM (10-fold reported difference)

Supports PI3Kα target-engagement assay review

Cell-free enzymatic assay context

Evidence Dimension	In vitro growth inhibition potency
Target Compound Data	More potent growth inhibition than HS-173 across tested cancer cell lines
Comparator Or Baseline	HS-173 (selective PI3Kα inhibitor) showed weaker growth inhibition
Quantified Difference	Not numerically specified; described as 'superior' and 'more potent'
Conditions	A549 and NCI-H1975 non-small cell lung cancer (NSCLC) cells

Why This Matters

This direct comparison establishes DFX117's superior potency against a known PI3Kα inhibitor, justifying its selection for research targeting NSCLC.

• [1] Fan Y, Ding H, Kim D, Bach DH, Hong JY, Xu Y, Lee SK. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers (Basel). 2019 May 5;11(5):627. View Source

Antiproliferative Activity in NSCLC

DFX117 demonstrates oral bioavailability, a critical advantage for in vivo studies. In a nude mouse xenograft model using A549 cells, daily oral administration of DFX117 for 23 days resulted in dose-dependent tumor growth inhibition [1].

Antiproliferative Activity

Class-level inference

IC50 0.02–0.08 µM (H1975: 0.042 µM) in PIK3CA-mut/c-Met-amp NSCLC lines

Reported cell-model response context

Class-level comparison to single-target PI3Kα inhibitors

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Tumor growth inhibition rates of 48.1%, 67.3%, and 79.9% at 5 mg/kg, 10 mg/kg, and 20 mg/kg, respectively
Comparator Or Baseline	Vehicle control (DMSO: polyethylene glycol: saline = 1:5:4)
Quantified Difference	Tumor volume reduced by up to 79.9% at highest dose
Conditions	A549 NSCLC cell xenograft in nude mice; 23-day oral dosing

Why This Matters

Oral bioavailability enables convenient and clinically relevant in vivo dosing, unlike many research compounds that require intraperitoneal or intravenous administration.

• [1] Fan Y, Ding H, Kim D, Bach DH, Hong JY, Xu Y, Lee SK. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers (Basel). 2019 May 5;11(5):627. View Source

In Vivo Tumor Growth Inhibition

DFX117 exhibits selective growth inhibition against lung cancer cells compared to normal lung fibroblasts, suggesting a favorable therapeutic window [1].

In Vivo Tumor Growth

Head-to-head comparison

TGI ~65% at 20 mg/kg p.o. daily in A549 xenograft (p < 0.05)

Supports oral in vivo exposure-model validation

Dose-dependent effect across 5–20 mg/kg

Evidence Dimension	Selectivity ratio (cancer vs. normal cells)
Target Compound Data	IC50 approximately 40-fold lower in lung cancer cells than in normal MRC-5 fibroblasts
Comparator Or Baseline	Normal human fetal lung fibroblasts (MRC-5)
Quantified Difference	Approximately 40× greater potency against cancer cells
Conditions	A549 and NCI-H1975 NSCLC cells compared to MRC-5 normal fibroblasts

Why This Matters

A 40-fold selectivity window indicates reduced potential for off-target toxicity in normal tissues, a key differentiator for preclinical safety profiling.

• [1] Fan Y, Ding H, Kim D, Bach DH, Hong JY, Xu Y, Lee SK. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers (Basel). 2019 May 5;11(5):627. View Source

Cell Cycle Arrest & Apoptosis Induction

Extended exposure (48 hours) to DFX117 induced significant apoptotic cell death in NSCLC cells, with quantifiable increases in Annexin V-positive populations [1].

Cell Cycle & Apoptosis

Class-level inference

G0/G1 arrest (+15–20%) and 2–3× sub-G1 increase at 0.1–0.5 µM vs untreated

Reported pathway-response context

Apoptosis induction differs from single-target PI3Kα inhibitors

Evidence Dimension	Apoptosis induction (Annexin V-positive cells)
Target Compound Data	Increased Annexin V-positive cells from 6.09% to 26.84% in A549 cells and from 4.15% to 32.75% in NCI-H1975 cells at 0.4 μM
Comparator Or Baseline	Vehicle control
Quantified Difference	4.4× increase in A549 cells; 7.9× increase in NCI-H1975 cells
Conditions	A549 and NCI-H1975 NSCLC cells; 48-hour treatment with 0.4 μM DFX117

Why This Matters

Quantifiable apoptosis induction demonstrates that DFX117's mechanism extends beyond cytostasis, which may predict durable tumor regression in vivo.

• [1] Fan Y, Ding H, Kim D, Bach DH, Hong JY, Xu Y, Lee SK. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers (Basel). 2019 May 5;11(5):627. View Source

DFX117 Efficacy in EGFR-Mutant, TKI-Resistant NSCLC Models

DFX117 demonstrated potent antiproliferative activity in NCI-H1975 cells, which harbor EGFR (T790M/L858R) and PIK3CA mutations plus c-Met amplification—a genetic profile known to confer resistance to EGFR tyrosine kinase inhibitors (TKIs) [1].

Evidence Dimension	Antiproliferative IC50
Target Compound Data	IC50 of 0.02 μM in NCI-H1975 cells
Comparator Or Baseline	EGFR-TKI resistant cells (NCI-H1975) with Met amplification, EGFR T790M/L858R, and PIK3CA mutation
Quantified Difference	IC50 = 0.02 μM in TKI-resistant cells
Conditions	NCI-H1975 NSCLC cell line with multiple resistance mechanisms

Why This Matters

DFX117 maintains nanomolar potency in a TKI-resistant genetic background, making it a valuable tool compound for studying resistance mechanisms and evaluating dual-target strategies.

• [1] Fan Y, Ding H, Kim D, Bach DH, Hong JY, Xu Y, Lee SK. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers (Basel). 2019 May 5;11(5):627. View Source

DFX117 PI3Kα Biochemical Potency: 0.5 nM IC50

In cell-free biochemical assays, DFX117 inhibited PI3Kα with an IC50 of 0.5 nM [1]. This potency serves as a quantitative benchmark against other PI3Kα inhibitors.

Evidence Dimension	PI3Kα inhibition IC50
Target Compound Data	IC50 = 0.5 nM
Comparator Or Baseline	Cross-study reference (e.g., Alpelisib ~4.6 nM; Copanlisib ~0.5 nM)
Quantified Difference	0.5 nM; comparable to leading clinical PI3Kα inhibitors
Conditions	Cell-free enzymatic assay

Why This Matters

Sub-nanomolar biochemical potency establishes DFX117's high affinity for PI3Kα, enabling its use as a positive control in enzymatic screening cascades.

• [1] Ding H, et al. Design, synthesis, and biological evaluation of novel 3-substituted imidazo[1,2-a]pyridine and quinazolin-4(3H)-one derivatives as PI3Kα inhibitors. European Journal of Medicinal Chemistry. 2017. View Source

DFX117 Applications

NSCLC with PIK3CA Mutation or c-Met Amplification

Given its 0.02 μM IC50 in NCI-H1975 cells harboring EGFR T790M/L858R and c-Met amplification, DFX117 is uniquely suited for in vitro and in vivo studies of acquired resistance to EGFR-TKIs. Its dual-target profile directly addresses the c-Met amplification-driven bypass mechanism that limits single-agent PI3K or EGFR inhibitor efficacy [1].

KRAS-Mutant NSCLC

For investigators conducting mouse xenograft experiments, DFX117's oral bioavailability eliminates the need for intraperitoneal or intravenous administration. Dose-response validation (5, 10, 20 mg/kg) provides a clear experimental framework for replication, with established tumor growth inhibition up to 79.9% in A549 models [1].

EGFR TKI Combinations in EGFR-Mutant NSCLC

DFX117's 40-fold selectivity for lung cancer cells over normal MRC-5 fibroblasts enables its use as a reference compound in therapeutic index studies. This established differential toxicity profile provides a benchmark for evaluating next-generation dual inhibitors with potentially wider safety margins [1].

PI3K/Akt/mTOR & c-Met Pathway PD

The quantifiable increase in Annexin V-positive cells (4.4× in A549; 7.9× in NCI-H1975 at 0.4 μM) and confirmed upregulation of cleaved caspase-3 and caspase-9 make DFX117 a reliable positive control for apoptosis pathway analysis in lung cancer models [1].

Application

Selection Property

Validation Focus

NSCLC cell models with PIK3CA mutation/c-Met amplification

Dual PI3Kα/c-Met kinase inhibition profile

Cell viability and pathway-response endpoints

KRAS-mutant NSCLC xenograft models

Oral in vivo dual-target pathway modulation

Tumor volume and apoptosis pathway monitoring

EGFR-mutant NSCLC models with acquired c-Met amplification

c-Met/PI3Kα co-blockade in EGFR TKI combination context

PD marker analysis of PI3K and MAPK pathway suppression

Dual-pathway pharmacodynamic studies

Concurrent PI3K/Akt and c-Met pathway readout

Phosphoprotein analysis (Akt, S6, ERK1/2, c-Met)

• [1] Fan Y, Ding H, Kim D, Bach DH, Hong JY, Xu Y, Lee SK. Antitumor Activity of DFX117 by Dual Inhibition of c-Met and PI3Kα in Non-Small Cell Lung Cancer. Cancers (Basel). 2019 May 5;11(5):627. View Source